Cas no 1868824-95-6 (3-(3-Chlorothiophen-2-yl)prop-2-en-1-ol)

• Product Name: 3-(3-Chlorothiophen-2-yl)prop-2-en-1-ol
• CAS No: 1868824-95-6
• MF: C₇H₇ClOS
• MW: 174.647879838943
• CID: 5834121
• PubChem ID: 131240724
• Update Time: 2025-06-07

3-(3-Chlorothiophen-2-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1868824-95-6
• 3-(3-chlorothiophen-2-yl)prop-2-en-1-ol
• EN300-2003109
• 3-(3-Chlorothiophen-2-yl)prop-2-en-1-ol

• Inchi： 1S/C7H7ClOS/c8-6-3-5-10-7(6)2-1-4-9/h1-3,5,9H,4H2/b2-1+
• InChI Key： MOXHVXOFVIQZNS-OWOJBTEDSA-N
• SMILES： ClC1C=CSC=1/C=C/CO

Computed Properties

• Exact Mass: 173.9906137g/mol
• Monoisotopic Mass: 173.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.5Ų

Additional information on 3-(3-Chlorothiophen-2-yl)prop-2-en-1-ol

Introduction to 3-(3-Chlorothiophen-2-yl)prop-2-en-1-ol (CAS No. 1868824-95-6)

3-(3-Chlorothiophen-2-yl)prop-2-en-1-ol, identified by its CAS number 1868824-95-6, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a chlorothiophene moiety linked to an allyl alcohol group, has garnered attention due to its potential applications in medicinal chemistry and material science. The structural uniqueness of this compound lies in its ability to serve as a versatile intermediate in the synthesis of more complex molecules, particularly those with therapeutic implications.

The chlorothiophen-2-yl substituent in the molecular structure imparts specific electronic and steric properties, making it a valuable building block for designing novel organic compounds. Thiophene derivatives are well-documented for their role in various biological processes and have been extensively studied for their pharmacological activities. The presence of a chlorine atom at the 3-position of the thiophene ring enhances the reactivity of the molecule, facilitating further functionalization and modifications.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. Compounds like 3-(3-Chlorothiophen-2-yl)prop-2-en-1-ol are being explored for their potential in drug discovery, particularly in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. The allyl alcohol functional group is particularly interesting as it can participate in various chemical reactions, including oxidation and reduction processes, which are crucial in synthetic chemistry.

The compound's relevance is further underscored by its role in the development of advanced materials. For instance, thiophene-based polymers are known for their excellent electrical conductivity and mechanical strength, making them suitable for use in organic electronics and sensors. The incorporation of 3-(3-Chlorothiophen-2-yl)prop-2-en-1-ol into these polymers can enhance their performance by introducing specific structural motifs that improve material properties.

Recent studies have highlighted the compound's potential as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated its utility in creating novel heterocyclic compounds that exhibit significant biological activity. For example, derivatives of 3-(3-Chlorothiophen-2-yl)prop-2-en-1-ol have shown promise in inhibiting certain enzymes involved in inflammatory pathways. This has opened up new avenues for developing anti-inflammatory drugs with improved selectivity and potency.

The synthesis of 3-(3-Chlorothiophen-2-yl)prop-2-en-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cross-coupling reactions, such as Suzuki or Heck couplings, which allow for the introduction of the chlorothiophene moiety onto an allyl alcohol backbone. These reactions are typically catalyzed by transition metals like palladium or copper, which facilitate the formation of new carbon-carbon bonds.

The compound's stability under various conditions is another critical aspect that has been studied extensively. Researchers have investigated its behavior under different pH levels, temperatures, and solvent systems to understand how these factors influence its reactivity and functionality. This information is crucial for determining the optimal conditions for its use in synthetic applications and for ensuring its stability during storage and transportation.

In conclusion, 3-(3-Chlorothiophen-2-yl)prop-2-en-1-oL (CAS No. 1868824_95_6) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with therapeutic applications. As research continues to uncover new uses for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow even further.